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Introduction

Potassium tetraphenylborate, with the chemical formula C24H20BK, is a salt composed of a
potassium cation (K+) and a tetraphenylborate anion ([B(C6H5)4]-). It is a white crystalline solid
that is notable for its exceptionally low solubility in water, a rare characteristic for a potassium
salt.[1][2] This property is the foundation for its primary application in analytical chemistry as a
highly effective precipitating agent for the quantitative determination of potassium ions.[2]
Beyond its use in analytical chemistry, potassium tetraphenylborate also finds applications in
the preparation of ion-selective electrodes, the extraction of specific cations from environmental
samples, and in the remediation of radioactive waste.[1][3] This technical guide provides a
comprehensive overview of the chemical and physical properties, synthesis, and key
applications of potassium tetraphenylborate, complete with detailed experimental protocols
and quantitative data.

Chemical and Physical Properties

Potassium tetraphenylborate is a stable compound with a high melting point. Its defining
characteristic is its insolubility in agueous solutions, while it exhibits good solubility in several
organic solvents.[1][2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1360423?utm_src=pdf-interest
https://www.benchchem.com/product/b1360423?utm_src=pdf-body
https://virtual-museum.soils.wisc.edu/display/potassium-tetraphenylborate/
https://en.wikipedia.org/wiki/Potassium_tetraphenylborate
https://en.wikipedia.org/wiki/Potassium_tetraphenylborate
https://www.benchchem.com/product/b1360423?utm_src=pdf-body
https://virtual-museum.soils.wisc.edu/display/potassium-tetraphenylborate/
https://srdata.nist.gov/solubility/IUPAC/SDS-18/SDS-18.pdf
https://www.benchchem.com/product/b1360423?utm_src=pdf-body
https://www.benchchem.com/product/b1360423?utm_src=pdf-body
https://virtual-museum.soils.wisc.edu/display/potassium-tetraphenylborate/
https://en.wikipedia.org/wiki/Potassium_tetraphenylborate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 1: Physicochemical Properties of Potassium

Tetraphenylborate

Property Value Reference(s)
Chemical Formula C24H20BK [2]
Molar Mass 358.33 g/mol [4]
Appearance White to light yellow crystalline 5]
powder
Melting Point >300 °C [4]
Solubility in Water 1.8 x 1074 g/L (at 25 °C) [2]
Solubility Product (Ksp) 5.03 x 10-8 M2 (at 25 °C) [6]

Table 2: Solubility of Potassium Tetraphenylborate in
Various Solvents
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Solvent Temperature (°C) Solubility (molldm3) Reference(s)
Water 25 5.02 x 10-° [2]
Acetone 25 0.171 [3]
Acetone 28 0.117 [3]
Acetone 50 0.144 [3]
Acetonitrile 25 0.0137 [3]
Dimethylformamide

25 Soluble [7]
(DMF)
Dimethyl sulfoxide
(DMSO) - Water (20% 25 6.9 x 104 [3]
DMSO)
Dimethyl sulfoxide
(DMSO) - Water (40% 25 2.18 x 1073 [3]
DMSO)
Dimethyl sulfoxide
(DMSO) - Water (60% 25 2.08 x 102 [3]

DMSO)

Synthesis of Potassium Tetraphenylborate

Potassium tetraphenylborate can be synthesized through two primary methods: the reaction
of sodium tetraphenylborate with a potassium salt and via a Grignard reagent.

Experimental Protocol 1: Synthesis from Sodium
Tetraphenylborate and Potassium Chloride

This is the most common and straightforward method for preparing potassium
tetraphenylborate.

Materials:

e Sodium tetraphenylborate (NaB(C6H5)4)
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e Potassium chloride (KCI)

« Distilled water

» Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel and flask)
» Drying oven or vacuum desiccator

Procedure:

o Prepare a solution of sodium tetraphenylborate by dissolving 10.27 g (0.03 moles) in 250 mL
of distilled water.[1]

» In a separate beaker, prepare a solution of potassium chloride by dissolving 2.36 g (0.032
moles) in 100 mL of distilled water.[1]

o While stirring, slowly add the potassium chloride solution to the sodium tetraphenylborate
solution. A white precipitate of potassium tetraphenylborate will form immediately.[1]

o Continue stirring the mixture for 10-15 minutes to ensure complete precipitation.

« Filter the precipitate using a Buichner funnel and wash it several times with distilled water to
remove any soluble impurities.

e Dry the collected potassium tetraphenylborate precipitate in an oven at 60°C or under
vacuum to a constant weight.[1] The expected yield is approximately 10.20 g (0.028 moles).

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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